2-(4-Ethynylphenyl)piperidine;hydrochloride
Overview
Description
“2-(4-Ethynylphenyl)piperidine;hydrochloride” is a chemical compound with the CAS Number 1009640-16-7 . Its IUPAC name is 4-(4-ethynylphenyl)piperidine hydrochloride . The molecular weight of this compound is 221.73 .
Molecular Structure Analysis
The molecular formula of “2-(4-Ethynylphenyl)piperidine;hydrochloride” is C13H16ClN . The average mass is 221.726 Da and the monoisotopic mass is 221.097122 Da .Scientific Research Applications
Role in Drug Design
Piperidines, including 2-(4-Ethynylphenyl)piperidine;hydrochloride, are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals .
Presence in Alkaloids
Piperidine derivatives are also found in alkaloids, a class of naturally occurring organic compounds that mostly contain basic nitrogen atoms . This highlights the compound’s importance in the field of bio-organic chemistry.
Involvement in Intramolecular and Intermolecular Reactions
The scientific literature has reported on intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These include substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Use in Multicomponent Reactions
Piperidines are involved in multicomponent reactions, a type of reaction where three or more reactants combine to form a product . This highlights the compound’s versatility in chemical reactions.
Anticancer Applications
A series of 2-amino-4-(1-piperidine) pyridine derivatives, which include 2-(4-Ethynylphenyl)piperidine;hydrochloride, have been designed as clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) dual inhibitors . This suggests potential applications in cancer treatment.
Tubulin Inhibitors
Certain 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, which could potentially include 2-(4-Ethynylphenyl)piperidine;hydrochloride, have been discovered as a new class of tubulin inhibitors . One of these compounds has shown promise as a potent anticancer agent to treat prostate cancer .
Safety and Hazards
properties
IUPAC Name |
2-(4-ethynylphenyl)piperidine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N.ClH/c1-2-11-6-8-12(9-7-11)13-5-3-4-10-14-13;/h1,6-9,13-14H,3-5,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZQKJSUQGICSLF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=CC=C(C=C1)C2CCCCN2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Ethynylphenyl)piperidine;hydrochloride | |
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